(2E)-N-tert-butyl-2-[(4-nitrophenyl)formamido]-3-phenylprop-2-enamide

• IUPAC Name: N-[(E)-3-(tert-butylamino)-3-oxo-1-phenylprop-1-en-2-yl]-4-nitrobenzamide
• InChI: InChI=1S/C20H21N3O4/c1-20(2,3)22-19(25)17(13-14-7-5-4-6-8-14)21-18(24)15-9-11-16(12-10-15)23(26)27/h4-13H,1-3H3,(H,21,24)(H,22,25)/b17-13+
• InChI Key: XWOBXGQPBHJMJO-GHRIWEEISA-N
• Canonical SMILES: CC(C)(C)NC(=O)C(=CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CC(C)(C)NC(=O)/C(=C\C1=CC=CC=C1)/NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

(2E)-N-tert-butyl-2-[(4-nitrophenyl)formamido]-3-phenylprop-2-enamide is a chemical compound that belongs to the family of formamides. This compound has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

A compound structurally related to (2E)-N-tert-butyl-2-[(4-nitrophenyl)formamido]-3-phenylprop-2-enamide, N-(3-nitrobenzoyl)-N',N''-bis(tert-butyl)phosphoric triamide, was synthesized and characterized using multinuclear NMR and FTIR spectroscopy techniques. This research highlights the structural and conformational properties analyzed using single-crystal X-ray diffraction and theoretical calculations. The study found that the compound forms a centrosymmetric hexameric chain extended along a specific direction, with disorder mainly caused by rotation of the tert-butyl groups around the C-N bonds (Gholivand et al., 2009).

Polymer Synthesis

Research involving the synthesis of polyamides from bis(ether-carboxylic acid) or a bis(ether amine) derived from 4-tert-butylcatechol indicates the creation of noncrystalline polyamides that are readily soluble in polar solvents and capable of forming transparent, flexible, and tough films. These polyamides exhibit high thermal stability with glass transition temperatures mostly over 200°C and weight loss temperatures in excess of 480°C, demonstrating their potential for various industrial applications (Hsiao et al., 2000).

Antimalarial Activity

A series of N-phenyl-substituted cinnamanilides, which are structurally similar to the compound , were screened for antimalarial activity against the chloroquine-sensitive strain of P. falciparum. Some derivatives exhibited IC50 values in the micromolar range, comparable to chloroquine, and did not display significant cytotoxic effects up to 20 μM, highlighting their potential as selective substances for antimalarial therapy (Kos et al., 2022).